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An In-Depth Technical Guide to 4-Methyl-2-pentanone Oxime A Note on CAS Number
Identification: Initial searches for CAS number 4938-72-1 yielded conflicting results, with some
sources associating it with 2-methylpropyl 2-(2,4,5-trichlorophenoxy)acetate[1][2]. However, a
significant body of evidence suggests that the intended compound of interest for a broader
technical audience is more likely 4-Methyl-2-pentanone oxime, which is correctly identified by
CAS number 105-44-2[3][4][5][6][7][8]. This guide will focus on the latter compound, providing a
comprehensive overview for researchers, scientists, and drug development professionals.

Introduction

4-Methyl-2-pentanone oxime, also known as methyl isobutyl ketoxime (MIBKO), is an organic
compound belonging to the oxime class. Oximes are characterized by the C=N-OH functional
group and are formed by the reaction of an aldehyde or a ketone with hydroxylamine[9]. As a
ketoxime, 4-methyl-2-pentanone oxime is derived from 4-methyl-2-pentanone (methyl isobutyl
ketone)[9]. This compound exists as a colorless to pale yellow liquid with a mild odor and is
soluble in water[3]. It is a versatile chemical with a range of applications, most notably as an
anti-skinning agent in paints and coatings[3][4][9]. It also finds use as a stabilizer in the
production of rubber and plastics and as an intermediate in chemical synthesis[3][9].
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Physicochemical Properties

The physicochemical properties of 4-Methyl-2-pentanone oxime are crucial for its handling,
application, and understanding its behavior in various systems.

Property Value Source
Molecular Formula C6H13NO [B15]6]18]1110][11]
Molecular Weight 115.17 g/mol [4115][6]1[10]
Appearance C.:olc')rless to light yellow clear 3]

liquid
Melting Point <-27°C [4]
Boiling Point 181.2 °C [4]
Flash Point 78 °C (closed cup) [4115]
Density 0.899 g/cm? at 20 °C [41[5]
Vapor Pressure °8C0 Paat 20 °C; 113 Pa at 25 4]
Water Solubility 12.16 g/L at 40 °C [4]

log Kow (Octanol-Water
N o 154 at20°C [4117]
Partition Coefficient)

Synthesis and Chemical Reactions
Synthesis

4-Methyl-2-pentanone oxime is synthesized from 4-methyl-2-pentanone and a hydroxylamine
salt. The general reaction involves the condensation of the ketone with hydroxylamine, typically
in the presence of a base to neutralize the acid released.

A representative laboratory-scale synthesis procedure is as follows:

¢ Dissolution: Dissolve hydroxylamine hydrochloride in water.
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» Reaction with Base: Slowly add a solution of sodium carbonate or another suitable base to
liberate free hydroxylamine.

» Addition of Ketone: Add 4-methyl-2-pentanone to the hydroxylamine solution.

e Reaction: Stir the mixture at room temperature or with gentle heating to drive the reaction to
completion. The progress can be monitored by techniques like thin-layer chromatography
(TLC).

o Workup: After the reaction is complete, the organic layer containing the oxime is separated.

 Purification: The crude product is then purified, typically by distillation under reduced
pressure, to yield pure 4-methyl-2-pentanone oxime.

Key Chemical Reactions

Oximes, including 4-methyl-2-pentanone oxime, are valuable synthetic intermediates due to
their reactivity. A key reaction is the Beckmann rearrangement, where the oxime is converted to
an amide in the presence of an acid catalyst[9]. This reaction is fundamental in organic
synthesis, particularly for the production of lactams, which are precursors to polymers like
nylon[9].

Industrial Applications and Mechanisms

The primary application of 4-methyl-2-pentanone oxime is as an anti-skinning agent in alkyd-
based paints, varnishes, and inks[3][4][9].

Mechanism of Action as an Anti-Skinning Agent:

During the drying process of paints and coatings, the metal catalysts (driers) present, such as
cobalt salts, promote oxidative cross-linking of the resin binders upon exposure to air. This is
desirable for film formation on the substrate. However, when the paint is stored in a container,
this same process can lead to the formation of an undesirable solid skin on the surface.

4-Methyl-2-pentanone oxime prevents this by temporarily deactivating the metal driers. It
achieves this by forming a complex with the metal ion, preventing it from catalyzing the
oxidative polymerization at the paint's surface. Upon application of the paint, the volatile oxime
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evaporates along with the solvent, releasing the metal catalyst to facilitate the desired drying

and curing of the film.
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Other notable applications include:

 Stabilizer: In the production of rubber and plastics[3].

» Polymerization Inhibitor: To prevent unwanted reactions of unsaturated compounds|[3].

o Antioxidant: For the preservation of various products|[3].

Safety and Toxicology
Hazard Identification

4-Methyl-2-pentanone oxime is classified as a hazardous substance with the following key

hazard statements:
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H225: Highly flammable liquid and vapour[12].
H303: May be harmful if swallowed[12].

H316: Causes mild skin irritation[12].

H319: Causes serious eye irritation[12].

H332: Harmful if inhaled[12].

H335: May cause respiratory irritation[12].

Toxicological Profile

Acute Toxicity: The oral LD50 in rats is > 1,349 mg/kg body weight[4]. It can cause significant
blood effects after acute and repeated oral exposure in rats, acting as a methaemoglobin
inducer leading to regenerative anemia[4].

Irritation and Sensitization: It is irritating to the skin and eyes[4]. In rabbit studies, skin
irritation effects persisted for 14 days[4]. It is not considered a skin sensitizer[4].

Carcinogenicity: There is some concern regarding the carcinogenic potential of oximes as a
class. A structurally similar compound, 2-butanone oxime (MEKO), is classified as a
carcinogen[4]. However, there is currently insufficient evidence to classify 4-methyl-2-
pentanone oxime as a carcinogen[4].

Genotoxicity: Studies on the parent ketone, 4-methyl-2-pentanone, have shown it to be not
genotoxic in bacterial reverse mutation assays (Ames test) and mammalian gene mutation
assays[13].

Specific Target Organ Toxicity: It is classified for specific target organ toxicity (single and
repeated exposure) due to its effects on the blood (haematological effects) and potential for
causing drowsiness and dizziness[4].

Safe Handling and Personal Protective Equipment (PPE)

When handling 4-methyl-2-pentanone oxime, the following precautions should be taken:
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e Ventilation: Ensure adequate ventilation to control airborne concentrations[5].

e Personal Protective Equipment:

[¢]

Gloves: Wear impervious chemical-resistant gloves[4][5].

[¢]

Eye Protection: Use safety glasses with side-shields or goggles[4].

[e]

Skin Protection: Wear protective clothing to prevent skin contact[4].

o

Respiratory Protection: If ventilation is inadequate, use a suitable respirator[4][5].

o Fire Prevention: Keep away from heat, sparks, open flames, and other ignition sources[12]
[14]. Use non-sparking tools and take precautionary measures against static discharge[14].

o Storage: Store in a cool, dry, and well-ventilated place in tightly closed containers[3][5].

Environmental Fate and Ecotoxicity

» Persistence and Bioaccumulation: 4-Methyl-2-pentanone oxime is predicted to persist in the
air. It has a low potential to bioaccumulate[4].

» Ecotoxicity: Based on available data, it is not considered harmful to aquatic organisms[4].

Analytical Methods

The determination of 4-methyl-2-pentanone oxime in workplace air can be achieved using a
validated analytical method.

Workflow for Air Monitoring
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Detailed Protocol:
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e Sampling: A known volume of air is drawn through a sorbent tube (Chromosorb 106) using a
calibrated pump[15].

» Desorption: The adsorbed oxime is desorbed from the tube using methanol[15].
o Extraction: The sample is allowed to extract for 16 hours[15].

e Analysis: The extract is analyzed by gas chromatography (GC) with a nitrogen-selective
detector (NSD)[15].

o Quantification: The concentration is determined using the internal standard method[15].

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 4-methyl-2-
pentanone oxime.

 NMR Spectroscopy: 1H NMR, 13C NMR, and 15N NMR data are available for structural
elucidation][6].

e Mass Spectrometry: GC-MS data provides information on the fragmentation pattern, aiding
in identification[6][8].

« Infrared Spectroscopy: IR spectra (FTIR, ATR-IR, Vapor Phase IR) are available and show
characteristic peaks for the C=N and O-H functional groups[6][8][16].

Conclusion

4-Methyl-2-pentanone oxime (CAS 105-44-2) is a commercially significant chemical with well-
defined properties and applications, particularly in the coatings industry. Its role as an anti-
skinning agent is a prime example of controlled chemical reactivity for industrial benefit. While it
offers considerable utility, its hazardous properties necessitate careful handling and adherence
to safety protocols. A thorough understanding of its toxicology, environmental impact, and
appropriate analytical methods is crucial for its responsible use in research and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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